Cas no 1251377-94-2 (1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane)

• Product Name: 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane
• CAS No: 1251377-94-2
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 5809685
• PubChem ID: 62107978
• Update Time: 2025-06-20

1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)-
• 1-(Bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane
• EN300-1132951
• AKOS011387534
• CS-0303669
• 1251377-94-2
• 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane

• Inchi： 1S/C12H23BrO2/c1-3-11-4-6-12(10-13,7-5-11)15-9-8-14-2/h11H,3-10H2,1-2H3
• InChI Key： NBRGXZUZHSVIBQ-UHFFFAOYSA-N
• SMILES： C1(CBr)(OCCOC)CCC(CC)CC1

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 307.4±12.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane

Professional Introduction to Compound with CAS No 1251377-94-2 and Product Name: 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane

The compound with the CAS number 1251377-94-2 and the product name 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both bromomethyl and methoxyethoxy functional groups on a cyclohexane backbone provides a versatile platform for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as building blocks for therapeutic agents. The structural motif of 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane aligns well with this trend, as it offers a balance between rigidity and flexibility. The cyclohexane ring provides a stable core, while the substituents attached to it allow for diverse chemical transformations. This compound has been explored in various synthetic pathways, particularly in the construction of heterocyclic structures, which are prevalent in many biologically active compounds.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions. The bromomethyl group is particularly reactive and can undergo palladium-catalyzed coupling reactions with a wide range of nucleophiles, including aryl halides and alkynes. This property makes it an excellent precursor for the synthesis of biaryl compounds and enynes, which are known to exhibit significant pharmacological activity. Furthermore, the methoxyethoxy group introduces polarity and solubility enhancements, facilitating its use in solution-phase reactions and enabling better interactions with biological targets.

Recent studies have highlighted the importance of 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer. The ability to modify the cyclohexane ring at multiple positions allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. These attributes are essential for optimizing drug-like characteristics and improving therapeutic efficacy.

The role of this compound in medicinal chemistry has been further underscored by its application in the synthesis of G-protein coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that play a critical role in cellular signaling pathways. Many drugs on the market target GPCRs to treat conditions such as hypertension, diabetes, and neurological disorders. The structural features of 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane make it an ideal candidate for designing ligands that can selectively interact with specific GPCR subtypes. By leveraging its reactivity and functional group diversity, chemists have been able to develop potent and selective modulators with improved pharmacokinetic profiles.

Another area where this compound has shown promise is in the synthesis of antiviral agents. The ability to introduce diverse functional groups into a cyclohexane scaffold allows for the creation of molecules that can mimic or interfere with viral replication processes. Researchers have explored derivatives of 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane as inhibitors of viral proteases and polymerases, which are essential enzymes for viral replication. These studies highlight the compound's potential as a starting point for developing novel antiviral therapies against emerging infectious diseases.

The synthetic versatility of 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane also extends to its use in material science applications. The unique combination of functional groups on its structure makes it suitable for designing monomers and polymers with tailored properties. For example, researchers have used this compound to synthesize polymers that exhibit enhanced biodegradability and biocompatibility, which are critical factors for medical implants and drug delivery systems. These applications demonstrate the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion, 1-(bromomethyl)-4-ethyl-1-(2-methoxyethoxy)cyclohexane (CAS No 1251377-94-2) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate for drug discovery and material science applications. As research continues to uncover new synthetic pathways and biological targets, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.